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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzothiazole

Cat. No.: B053882

An In-depth Technical Guide to the Safety and Handling of 2-Amino-4,6-
difluorobenzothiazole

This document provides comprehensive safety and handling information for 2-Amino-4,6-
difluorobenzothiazole, intended for researchers, scientists, and professionals in drug
development. The information is compiled from safety data sheets and chemical databases.

Section 1: Chemical Identification

Identifier Value

Chemical Name 2-Amino-4,6-difluorobenzothiazole
CAS Number 119256-40-5[1][2]

Molecular Formula C7HaF2N2S[1][2]

Molecular Weight 186.18 g/mol [1]

Synonyms 4,6-Difluoro-1,3-benzothiazol-2-amine

INChl=1S/C7H4F2N2S/c8-3-1-4(9)6-5(2-3)12-
7(10)11-6/h1-2H,(H2,10,11)[1]

Structure

Section 2: Hazard Identification
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2-Amino-4,6-difluorobenzothiazole is classified as a hazardous substance. The primary

hazards are related to irritation and acute toxicity if swallowed.[1]

GHS Hazard Classification Summary

Classification Hazard Class Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye
o Category 2
Irritation

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity
. Category 3
(Single Exposure)

H335: May cause respiratory

irritation[1]

GHS Label Elements
e Pictogram: GHSO07 (Exclamation Mark)[1]
 Signal Word:Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

e Prevention: P261, P264, P270, P271, P280[1][3]

e Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313,

P337+P313, P362[1][4]
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o Storage: P403+P233, P405[3]

e Disposal: P501[3][5]

Section 3: Physical and Chemical Properties

Property Value Source
Appearance Solid, Off-white needles [1112]
Melting Point 216-220 °C [1]
Flash Point Not applicable [1]
Purity >97% [2]

Section 4: First-Aid Measures

Immediate medical attention is required in case of exposure. Always show the Safety Data

Sheet (SDS) to the attending physician.

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately wash off with plenty of soap and
water while removing all contaminated clothing.

If skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor if you feel unwell.[5][7]
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Section 5: Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

Special Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx), carbon oxides, and sulfur oxides.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Section 6: Accidental Release Measures

Experimental Protocol: Spill Cleanup

Evacuation and Ventilation: Evacuate personnel from the spill area. Ensure adequate
ventilation and remove all sources of ignition.[4][9]

Personal Protection: Wear appropriate personal protective equipment (PPE) as detailed in
Section 8, including a respirator, chemical-resistant gloves, and safety goggles.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains or waterways.[4][5]

Cleanup:
o For solid spills, avoid generating dust.[10][11]
o Dampen the solid material with 60-70% ethanol to minimize dust.[9]

o Carefully sweep up or vacuum the material and place it into a suitable, labeled container
for disposal.[4][9][10]

Decontamination: Clean the spill area thoroughly with a soap and water solution.[9]

Disposal: Dispose of the contaminated material and cleaning supplies as hazardous waste in
accordance with local, state, and federal regulations.[4][5]
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Section 7: Handling and Storage

Protocol for Safe Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.[4]

o

Avoid breathing dust or fumes.[4] Use only in a well-ventilated area, preferably in a
chemical fume hood.[4]

o

Minimize dust generation and accumulation.[4][10]

o

Wash hands thoroughly after handling.[4]

o Do not eat, drink, or smoke when using this product.[5]
e Storage:

o Store in a tightly closed container.[4]

o Keep in a cool, dry, and well-ventilated place.[11] A storage temperature of 0-8°C is
recommended.[2]

o Store locked up.[3]

o Store away from incompatible materials such as strong oxidizing agents.[8]

Section 8: Exposure Controls & Personal Protection

Exposure Control Parameters

o Occupational Exposure Limits: No specific occupational exposure limit values have been
established.[5][7]

Engineering Controls

 Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[10]
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o Use adequate ventilation to keep airborne concentrations low. A chemical fume hood is
recommended.[11]

Personal Protective Equipment (PPE) Summary

Protection Specification

Wear chemical safety goggles or glasses
Eye/Face Protection conforming to EN166 or NIOSH standards.[11]
[12]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or impervious clothing to

prevent skin exposure.[11]

If dust is generated or ventilation is inadequate,
Respiratory Protection use a NIOSH-approved N95 dust mask or a full-
face respirator.[1][12][13]

Handle in accordance with good industrial
) hygiene and safety practices. Wash hands
Hygiene Measures
before breaks and at the end of the workday.[6]

[14]

Section 9: Stability and Reactivity

¢ Reactivity: No specific reactivity hazards have been identified.
o Chemical Stability: The product is stable under recommended storage conditions.[8][11]

» Possibility of Hazardous Reactions: No hazardous reactions are expected under normal
processing.[8]

» Conditions to Avoid: Incompatible products and generation of dust.[8]
» Incompatible Materials: Strong oxidizing agents.[8]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
CO2), nitrogen oxides (NOXx), and sulfur oxides.[8]
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Section 10: Toxicological and Ecological
Information

o Toxicological Information: The primary toxicological effects are acute oral toxicity, skin
irritation, serious eye irritation, and respiratory tract irritation.[1] The complete toxicological
properties have not been thoroughly investigated.

o Ecological Information: No data is available on the ecological effects of this compound. It is
advised to prevent its entry into drains, waterways, or soil.[4][6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 2-Amino-4,6-
difluorobenzothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053882#safety-and-handling-precautions-for-2-
amino-4-6-difluorobenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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